3-(((5-Nitropyridin-2-yl)thio)methyl)isoxazole

• IUPAC Name: 3-[(5-nitropyridin-2-yl)sulfanylmethyl]-1,2-oxazole
• InChI: InChI=1S/C9H7N3O3S/c13-12(14)8-1-2-9(10-5-8)16-6-7-3-4-15-11-7/h1-5H,6H2
• InChI Key: WLBALFDKUKDQOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1[N+](=O)[O-])SCC2=NOC=C2
• Molecular Formula: C9H7N3O3S
• Molecular Weight: 237.24 g/mol

Description

“3-(((5-Nitropyridin-2-yl)thio)methyl)isoxazole” is a chemical compound with the molecular formula C9H7N3O3S. It belongs to the class of isoxazoles, which are five-membered heterocycles containing one oxygen atom and one nitrogen atom at adjacent positions. Isoxazoles have been the subject of research in medicinal chemistry due to their synthetic availability, special chemical and biological properties, and widespread practical use.

Synthesis Analysis

Isoxazoles can be synthesized via different pathways. The most broadly researched and reported synthesis of isoxazole derivatives is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole. Another main reaction leading to the construction of the isoxazole ring is the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Molecular Structure Analysis

The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations. This makes isoxazoles especially synthetically useful.

Chemical Reactions Analysis

Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents. These transformations are sufficiently universal and are equally popular with synthetic chemists.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(((5-Nitropyridin-2-yl)thio)methyl)isoxazole” include a molecular formula of C9H7N3O3S, a complexity of 249, a rotatable bond count of 3, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 6, a topological polar surface area of 110, and a heavy atom count of 16.

Future Directions

Isoxazoles continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use. The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This will undoubtedly contribute to the active development of medicinal chemistry.